Cas no 1903242-67-0 (N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}cyclopropanesulfonamide)

N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}cyclopropanesulfonamide structure
1903242-67-0 structure
Product Name:N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}cyclopropanesulfonamide
CAS No:1903242-67-0
MF:C10H12N4O4S
MW:284.291680335999
CID:6067277
PubChem ID:92129874
Update Time:2025-09-27

N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}cyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}cyclopropanesulfonamide
    • N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)cyclopropanesulfonamide
    • 1903242-67-0
    • N-[[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl]cyclopropanesulfonamide
    • F6524-6470
    • AKOS025390979
    • N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}cyclopropanesulfonamide
    • Inchi: 1S/C10H12N4O4S/c1-6-4-8(13-17-6)10-12-9(18-14-10)5-11-19(15,16)7-2-3-7/h4,7,11H,2-3,5H2,1H3
    • InChI Key: YELFPZYRKGPHLL-UHFFFAOYSA-N
    • SMILES: S(C1CC1)(NCC1=NC(C2C=C(C)ON=2)=NO1)(=O)=O

Computed Properties

  • Exact Mass: 284.05792605g/mol
  • Monoisotopic Mass: 284.05792605g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 422
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 120Ų

N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}cyclopropanesulfonamide Pricemore >>

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